Cas no 957121-05-0 ((3-Cyano-2-fluorophenyl)boronic acid)

• Product name: (3-Cyano-2-fluorophenyl)boronic acid
• CAS No: 957121-05-0
• MF: C₇H₅BFNO₂
• MW: 164.929505109787
• MDL: MFCD07374984
• CID: 803188
• PubChem ID: 44558173

(3-Cyano-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Cyano-2-fluorophenyl)boronic acid
• 3-Cyano-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• 3-Cyano-2-fluorophenylboronic acid
• 2-Fluoro-3-cyanophenylboronic acid
• 3-CYANO-2-FLUOROBENZENEBORONIC ACID
• Boronic acid, B-(3-cyano-2-fluorophenyl)-
• 3-Cyano-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-Borono-2-fluorobenzonitrile
• PubChem15582
• HENIWPFEWBREIB-UHFFFAOYSA-N
• FCH921478
• SBB065892
• PC8333
• AB40876
• VB10183
• TRA0088178
• (3-cyano-2-fluoro-p
• B-(3-Cyano-2-fluorophenyl)boronic acid (ACI)
• SCHEMBL561951
• (3-Cyano-2-fluorophenyl)boronic acid;3-Cyano-2-fluorophenylboronic acid
• CS-W008314
• MFCD07374984
• AKOS006344225
• C3214
• PS-9487
• DTXSID70659387
• 3-Cyano-2-fluorophenylboronic acid, AldrichCPR
• SY022135
• EN300-3195093
• J-512352
• 957121-05-0
• (3-Cyano-2-fluorophenyl)boronicacid
• DB-028465
• (3-cyano-2-fluoro-phenyl)boronic acid

• MDL： MFCD07374984
• Inchi： 1S/C7H5BFNO2/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3,11-12H
• InChI Key： HENIWPFEWBREIB-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=C(B(O)O)C=CC=1

Computed Properties

• Exact Mass: 165.039737g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.039737g/mol
• Monoisotopic Mass: 165.039737g/mol
• Topological Polar Surface Area: 64.2Ų
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.35
• Melting Point: No data available
• Boiling Point: 342.6°C at 760 mmHg
• Flash Point: 161°C
• Refractive Index: 1.535
• PSA: 64.25000
• LogP: -0.62282

(3-Cyano-2-fluorophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

(3-Cyano-2-fluorophenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters